Cas no 2649055-22-9 (9-(2-isocyanatoethyl)-9H-fluorene)

• Product Name: 9-(2-isocyanatoethyl)-9H-fluorene
• CAS No: 2649055-22-9
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 6041008
• PubChem ID: 165705935
• Update Time: 2025-05-26

9-(2-isocyanatoethyl)-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 9-(2-isocyanatoethyl)-9H-fluorene
• EN300-1807421
• 2649055-22-9

• Inchi： 1S/C16H13NO/c18-11-17-10-9-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16H,9-10H2
• InChI Key： WLMRVRILKIKFBT-UHFFFAOYSA-N
• SMILES： O=C=NCCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 235.099714038g/mol
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.4Ų

Additional information on 9-(2-isocyanatoethyl)-9H-fluorene

Professional Introduction to Compound with CAS No. 2649055-22-9 and Product Name: 9-(2-isocyanatoethyl)-9H-fluorene

The compound with the CAS number 2649055-22-9 and the product name 9-(2-isocyanatoethyl)-9H-fluorene represents a significant advancement in the field of organic chemistry and materials science. This molecule, characterized by its fluorene backbone and an isocyanatoethyl substituent, has garnered considerable attention due to its unique structural and functional properties. The fluorene core is well-known for its rigidity, high thermal stability, and excellent electronic characteristics, making it a preferred choice in the design of advanced materials such as organic light-emitting diodes (OLEDs), liquid crystals, and photovoltaic cells. The presence of the isocyanatoethyl group introduces reactivity that allows for further functionalization, enabling the synthesis of complex polymers and copolymers with tailored properties.

In recent years, the development of novel materials for applications in electronics and optoelectronics has been driven by the need for higher performance and efficiency. 9-(2-isocyanatoethyl)-9H-fluorene has emerged as a promising candidate in this context. Its ability to undergo polymerization reactions with amines or other nucleophiles has led to the creation of high-performance polyurethanes and polyamides. These polymers exhibit exceptional mechanical strength, thermal stability, and chemical resistance, making them suitable for use in harsh environments where traditional materials may fail. The incorporation of fluorene units into these polymers also enhances their optical properties, such as fluorescence intensity and quantum yield, which are critical for applications in display technologies.

One of the most exciting applications of 9-(2-isocyanatoethyl)-9H-fluorene is in the field of pharmaceuticals. The isocyanatoethyl group can be selectively modified to introduce various pharmacophores, enabling the synthesis of novel drug candidates with improved bioavailability and reduced toxicity. Researchers have leveraged this compound to develop targeted drug delivery systems that leverage its ability to form stable complexes with biological molecules. These systems have shown promise in preclinical studies for treating a variety of diseases, including cancer and inflammatory disorders. The fluorene core also contributes to the solubility and stability of these drug formulations, further enhancing their therapeutic potential.

The synthesis of 9-(2-isocyanatoethyl)-9H-fluorene involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key step involves the reaction of 2-isocyanatopropyl bromide with 9-fluorenylmagnesium bromide in an inert solvent under controlled temperature conditions. This reaction typically proceeds via a nucleophilic substitution mechanism, where the magnesium bromide reagent displaces the bromine atom on the isocyanatopropyl group to form the desired product. The use of organometallic reagents such as Grignard compounds highlights the importance of specialized synthetic techniques in organic chemistry.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and properties of 9-(2-isocyanatoethyl)-9H-fluorene. Molecular modeling studies have provided insights into how this compound interacts with other molecules at the molecular level. These studies have been instrumental in predicting optimal reaction conditions and identifying potential side products, thereby streamlining synthetic routes. Additionally, computational methods have been used to simulate the performance of materials derived from this compound in various applications, such as OLEDs and photovoltaic cells. These simulations have helped researchers fine-tune molecular structures to achieve desired properties, leading to significant improvements in device efficiency.

The environmental impact of synthesizing and using 9-(2-isocyanatoethyl)-9H-fluorene is another critical consideration. While this compound offers numerous advantages in terms of performance and functionality, it is essential to develop sustainable synthetic methods that minimize waste generation and energy consumption. Green chemistry principles have guided researchers in designing more environmentally friendly synthetic routes, such as catalytic processes that reduce reliance on hazardous reagents. Furthermore, efforts are underway to develop biodegradable polymers derived from this compound that can be safely disposed of without causing environmental harm.

In conclusion,9-(2-isocyanatoethyl)-9H-fluorene represents a versatile building block with broad applications across multiple industries. Its unique structural features enable the development of advanced materials for electronics, optoelectronics, and pharmaceuticals. Ongoing research continues to uncover new ways to leverage this compound's potential, driving innovation in material science and drug discovery. As our understanding of its properties grows, so too does its importance as a key component in next-generation technologies.